Cas no 1820567-10-9 (Fmoc-3-fluoro-N-methyl-L-phenylalanine)

• Product Name: Fmoc-3-fluoro-N-methyl-L-phenylalanine
• CAS No: 1820567-10-9
• MF: C₂₅H₂₂FNO₄
• MW: 419.444890499115
• CID: 4708380
• PubChem ID: 155906520
• Update Time: 2025-10-28

Fmoc-3-fluoro-N-methyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-3-fluoro-N-methyl-L-phenylalanine
• (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-(3-fluorophenyl)propanoic acid
• E82190
• CS-0179541
• 1820567-10-9
• MFCD31729558
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl](methyl)amino}-3-(3-fluorophenyl)propanoic acid
• SCHEMBL25182245
• starbld0016219
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-3-(3-fluorophenyl)propanoic acid

• Inchi： 1S/C25H22FNO4/c1-27(23(24(28)29)14-16-7-6-8-17(26)13-16)25(30)31-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,28,29)
• InChI Key： IEEAUJSAPYTPBS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(C(=O)O)N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.15328635 g/mol
• Monoisotopic Mass: 419.15328635 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 419.4
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8

Additional information on Fmoc-3-fluoro-N-methyl-L-phenylalanine

Fmoc-3-fluoro-N-methyl-L-phenylalanine (CAS No. 1820567-10-9): A Versatile Building Block in Peptide Synthesis and Drug Discovery

In the rapidly evolving field of peptide chemistry and pharmaceutical research, Fmoc-3-fluoro-N-methyl-L-phenylalanine (CAS No. 1820567-10-9) has emerged as a crucial modified amino acid derivative. This fluorinated N-methylated phenylalanine analog plays a pivotal role in modern peptide synthesis, particularly in the development of therapeutic peptides with enhanced metabolic stability and bioavailability. The compound's unique structural features, combining Fmoc protection, fluorine substitution, and N-methylation, make it invaluable for creating peptide-based drugs with improved pharmacological properties.

The growing interest in Fmoc-protected amino acids like Fmoc-3-fluoro-N-methyl-L-phenylalanine stems from their widespread application in solid-phase peptide synthesis (SPPS). Researchers particularly value this derivative for its ability to confer resistance to enzymatic degradation while maintaining biological activity - a critical requirement in developing peptide therapeutics for conditions ranging from metabolic disorders to neurological diseases. The 3-fluoro substitution on the aromatic ring serves multiple purposes: it can influence the peptide's conformation, enhance binding affinity to target proteins, and improve membrane permeability.

From a synthetic chemistry perspective, Fmoc-3-fluoro-N-methyl-L-phenylalanine offers several advantages. The N-methyl group reduces the hydrogen bonding capacity of the amide nitrogen, which can significantly decrease aggregation tendencies during peptide synthesis while improving the resulting peptide's oral bioavailability. This characteristic aligns perfectly with current trends in peptide drug development, where researchers are actively seeking solutions to overcome the traditional limitations of peptide-based pharmaceuticals. The compound's Fmoc protecting group (9-fluorenylmethoxycarbonyl) provides excellent stability under basic conditions while being readily cleaved under mild basic conditions - a feature that has made it the gold standard in modern peptide synthesis strategies.

The pharmaceutical applications of Fmoc-3-fluoro-N-methyl-L-phenylalanine are particularly relevant in today's research landscape, where there's increasing focus on targeted therapies and precision medicine. The fluorine atom's introduction at the meta position creates opportunities for 19F NMR studies, allowing researchers to track and study peptide behavior in complex biological systems. This capability is especially valuable in drug discovery programs where understanding a compound's pharmacokinetics and distribution is crucial. Moreover, the growing interest in fluorinated peptides as potential therapeutics for neurodegenerative diseases makes this building block particularly timely in current research initiatives.

Quality control and characterization of Fmoc-3-fluoro-N-methyl-L-phenylalanine involve advanced analytical techniques. High-performance liquid chromatography (HPLC) typically shows excellent purity profiles for commercially available batches, while mass spectrometry confirms the molecular weight (C25H22FNO4). The compound's stability under standard storage conditions (typically at -20°C) ensures reliable performance in peptide synthesis applications. Researchers working with this derivative should note that while it shares many handling characteristics with other Fmoc-amino acids, the N-methyl group and fluorine substitution may require slight adjustments in coupling conditions during solid-phase synthesis protocols.

The commercial availability of Fmoc-3-fluoro-N-methyl-L-phenylalanine from multiple specialty chemical suppliers reflects its importance in contemporary research. Current market trends show growing demand for such modified amino acid building blocks, driven by expanding applications in peptide-based drug discovery and bioconjugation chemistry. The compound's price point and availability have become more favorable in recent years as synthetic methods have improved and production scales have increased to meet research needs. This accessibility supports its use not just in industrial settings but also in academic laboratories exploring novel peptide architectures and protein engineering approaches.

Looking toward future applications, Fmoc-3-fluoro-N-methyl-L-phenylalanine is poised to play a significant role in emerging areas of peptide therapeutics. Its structural features make it particularly suitable for developing cell-penetrating peptides and peptide-drug conjugates - two areas receiving substantial attention in current pharmaceutical research. The compound's ability to modulate peptide properties at multiple levels (conformation, stability, and bioavailability) ensures its continued relevance as researchers tackle more challenging therapeutic targets. Furthermore, the growing understanding of how fluorine substitution and N-methylation influence peptide behavior suggests that this building block will remain valuable for designing next-generation peptide-based medicines.

For researchers considering the use of Fmoc-3-fluoro-N-methyl-L-phenylalanine in their work, several practical considerations should be noted. The compound typically dissolves well in standard peptide synthesis solvents such as DMF or NMP, though the fluorine atom may slightly alter solubility compared to non-fluorinated analogs. Coupling efficiency is generally excellent when using standard peptide coupling reagents, though some protocols may benefit from extended reaction times or slightly elevated temperatures. As with all Fmoc-protected amino acids, proper handling to minimize exposure to moisture and basic conditions before intended deprotection is recommended to maintain optimal performance in solid-phase synthesis applications.

The scientific literature contains numerous examples of successful applications of Fmoc-3-fluoro-N-methyl-L-phenylalanine in diverse research areas. These range from fundamental studies of peptide structure-activity relationships to the development of clinical candidates for various therapeutic indications. The compound's versatility is further demonstrated by its use in creating peptide nanomaterials and bioactive surfaces, expanding its utility beyond traditional pharmaceutical applications. This breadth of application underscores why this particular modified amino acid derivative has become a staple in modern peptide chemistry laboratories worldwide.

In conclusion, Fmoc-3-fluoro-N-methyl-L-phenylalanine (CAS No. 1820567-10-9) represents a sophisticated tool in the peptide chemist's arsenal, combining multiple beneficial modifications in a single building block. Its unique combination of Fmoc protection, fluorine substitution, and N-methylation addresses several key challenges in peptide-based drug development simultaneously. As research continues to uncover new applications for fluorinated peptides and N-methylated amino acid residues, the importance of this compound is likely to grow further. Whether for developing novel therapeutics, creating research tools, or advancing fundamental understanding of peptide behavior, Fmoc-3-fluoro-N-methyl-L-phenylalanine offers researchers a powerful means to achieve their scientific objectives with efficiency and precision.